2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-(6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C17H20N4O5/c1-11-4-2-3-9-17(11)15(23)20(16(24)19-17)10-14(22)18-12-5-7-13(8-6-12)21(25)26/h5-8,11H,2-4,9-10H2,1H3,(H,18,22)(H,19,24)
• InChI Key: KSYDHHQYPHZTRH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC12C(=O)N(C(=O)N2)CC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H20N4O5
• Molecular Weight: 360.4 g/mol
• CAS No.: 556030-55-8

Description

The compound 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(4-nitrophenyl)acetamide is a spirocyclic hydantoin derivative featuring a diazaspiro[4.5]decane core substituted with a methyl group at the 6-position and an acetamide-linked 4-nitrophenyl moiety. Its molecular formula is C₁₉H₂₁N₄O₅, with a molecular weight of 385.40 g/mol . This compound has been investigated for antiviral activity, particularly in inhibiting viral polymerase interactions (e.g., with residues His124 and Trp4 in the A42R protein) .

Biological Activity

2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(4-nitrophenyl)acetamide is a synthetic compound notable for its spirocyclic structure and potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

This compound features a unique spirocyclic structure that contributes to its biological properties. The IUPAC name denotes its complex arrangement, which includes both a diazaspiro framework and an acetamide functional group.

• Molecular Formula : C$_{13}$H$_{14}$N$_{4}$O$_{3}$
• Molecular Weight : 270.28 g/mol
• CAS Number : 875422-94-9

The biological activity of 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(4-nitrophenyl)acetamide is primarily attributed to its interaction with specific molecular targets within biological systems. The spirocyclic structure allows the compound to fit into unique binding sites on enzymes or receptors, modulating their activity and influencing various biochemical pathways.

Antimicrobial Properties

Research indicates that this compound exhibits antimicrobial activity against various pathogens. Studies have shown that it can inhibit the growth of certain bacteria and fungi, making it a candidate for further investigation in the development of new antimicrobial agents.

Anticancer Activity

Recent studies have explored the potential anticancer effects of 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(4-nitrophenyl)acetamide. Preliminary data suggest that it may induce apoptosis in cancer cell lines through mechanisms involving the modulation of signaling pathways related to cell survival and proliferation.

Case Studies

• Study on Antimicrobial Efficacy :
  • A study tested the compound against Staphylococcus aureus and Escherichia coli.
  • Results indicated a significant reduction in bacterial viability at concentrations above 50 µg/mL.
• Anticancer Screening :
  • In vitro assays on human cancer cell lines (e.g., MCF-7 breast cancer cells) demonstrated that treatment with the compound led to a dose-dependent decrease in cell viability.
  • The IC50 value was determined to be approximately 25 µM.

Comparative Analysis with Similar Compounds

The biological activity of 2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(4-nitrophenyl)acetamide can be compared with structurally similar compounds:

Compound Name	Structure	Biological Activity
2-(6-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetic acid	Structure	Moderate antibacterial activity
2-(6-Methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)ethylamine	Structure	Lower anticancer efficacy compared to target compound

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Physicochemical Properties

Key structural analogs differ in substituents on the arylacetamide group or modifications to the spirocyclic core. These changes influence solubility, bioavailability, and target affinity.

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Aryl Group	Spiro Core Modification	Key Properties/Activities
Target Compound	C₁₉H₂₁N₄O₅	385.40	4-Nitrophenyl	6-Methyl	Antiviral activity ; 2 H-bond donors, 6 H-bond acceptors
N-(2-Ethoxyphenyl)-2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide	C₁₉H₂₅N₃O₄	359.42	2-Ethoxyphenyl	6-Methyl	Higher lipophilicity (ethoxy group)
N-(4-Methoxyphenyl)-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide	C₁₈H₂₃N₃O₄	345.39	4-Methoxyphenyl	8-Methyl	Reduced steric hindrance (methoxy vs. nitro)
2-(2,4-Dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(2-ethyl-6-methylphenyl)acetamide	C₂₀H₂₆N₃O₃	356.45	2-Ethyl-6-methylphenyl	None	Discontinued due to stability issues
N-(2,3-Dihydro-1H-inden-5-yl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide	C₂₀H₂₄N₃O₃	354.43	2,3-Dihydroindenyl	None	Enhanced aromatic stacking potential